Cas no 2227701-39-3 (1-methyl-4-(2S)-oxiran-2-ylpiperidine)

• Product Name: 1-methyl-4-(2S)-oxiran-2-ylpiperidine
• CAS No: 2227701-39-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6104940
• PubChem ID: 165624822
• Update Time: 2025-10-22

1-methyl-4-(2S)-oxiran-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2S)-oxiran-2-ylpiperidine
• 2227701-39-3
• 1-methyl-4-[(2S)-oxiran-2-yl]piperidine
• EN300-1765500

• Inchi： 1S/C8H15NO/c1-9-4-2-7(3-5-9)8-6-10-8/h7-8H,2-6H2,1H3/t8-/m1/s1
• InChI Key： UIXGGHVORMDCOO-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1CCN(C)CC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-methyl-4-(2S)-oxiran-2-ylpiperidine

1-Methyl-4-(2S)-oxiran-2-ylpiperidine (CAS No. 2227701-39-3): A Comprehensive Overview

1-Methyl-4-(2S)-oxiran-2-ylpiperidine (CAS No. 2227701-39-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of epoxide-containing piperidine derivatives, which are known for their versatility in synthetic chemistry and drug development. The presence of both the piperidine ring and the epoxide (oxirane) functional group makes it a valuable intermediate for various chemical transformations.

The stereochemistry of 1-Methyl-4-(2S)-oxiran-2-ylpiperidine plays a crucial role in its reactivity and biological activity. The (2S)-configuration of the epoxide group is particularly noteworthy, as it often influences the compound's interactions with enzymes and other biological targets. Researchers have explored this compound as a building block for the synthesis of more complex molecules, including potential pharmaceutical candidates targeting neurological disorders and other medical conditions.

Recent trends in chemical research highlight a growing interest in epoxide-containing compounds like 1-Methyl-4-(2S)-oxiran-2-ylpiperidine. This is partly due to their utility in click chemistry applications and their role in developing biocompatible materials. The compound's molecular structure allows for diverse modifications, making it a favorite among medicinal chemists working on drug discovery projects and structure-activity relationship studies.

From a synthetic chemistry perspective, 1-Methyl-4-(2S)-oxiran-2-ylpiperidine offers several advantages. The piperidine moiety provides a stable nitrogen-containing heterocycle, while the epoxide group serves as a highly reactive site for nucleophilic attack. This combination enables the creation of various derivatives through ring-opening reactions, which are fundamental in constructing complex molecular architectures. Recent publications have demonstrated its use in synthesizing chiral auxiliaries and asymmetric catalysts.

The pharmaceutical industry has shown particular interest in 1-Methyl-4-(2S)-oxiran-2-ylpiperidine derivatives due to their potential biological activities. Computational studies suggest that these compounds may interact with certain central nervous system receptors, though extensive pharmacological testing would be required to confirm any therapeutic potential. The compound's lipophilicity and molecular weight fall within ranges typically considered favorable for drug-like properties, making it an interesting scaffold for further exploration.

In material science applications, the epoxide functionality of 1-Methyl-4-(2S)-oxiran-2-ylpiperidine makes it suitable for polymerization reactions and cross-linking applications. Researchers have investigated its potential in creating novel polymeric materials with specific mechanical or chemical properties. The compound's ability to form covalent bonds with various nucleophiles allows for the development of tailored materials with precise functionality.

Analytical characterization of 1-Methyl-4-(2S)-oxiran-2-ylpiperidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC to confirm its structure and purity. The compound's stability under various conditions has been the subject of several studies, with particular attention to its storage requirements and handling precautions to maintain its chemical integrity.

The commercial availability of 1-Methyl-4-(2S)-oxiran-2-ylpiperidine (CAS No. 2227701-39-3) has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various quantities, with purity specifications tailored to different applications. Current market trends suggest steady interest in this specialty chemical, particularly from organizations engaged in medicinal chemistry research and process development.

Environmental and safety considerations for 1-Methyl-4-(2S)-oxiran-2-ylpiperidine follow standard protocols for handling epoxide-containing compounds. While not classified as highly hazardous, proper laboratory practices should be observed when working with this chemical. Researchers emphasize the importance of understanding its reactivity profile and potential incompatibilities with other substances.

Future research directions for 1-Methyl-4-(2S)-oxiran-2-ylpiperidine may explore its potential in green chemistry applications and sustainable synthesis methods. The compound's versatility makes it a candidate for developing more efficient synthetic routes to valuable pharmaceutical intermediates. Additionally, its chiral nature presents opportunities for creating enantioselective catalysts and investigating novel asymmetric synthesis methodologies.

For researchers considering working with 1-Methyl-4-(2S)-oxiran-2-ylpiperidine, it's essential to review the latest literature on its synthetic applications and chemical behavior. Many recent publications have demonstrated innovative uses of this compound in complex molecular constructions, highlighting its value as a versatile building block in organic synthesis. The compound continues to attract attention in both academic and industrial settings as a potentially valuable tool in chemical research and development.